Cas no 653593-90-9 (Phosphonic acid, (1-amino-3-methylcyclohexyl)-)

• Product Name: Phosphonic acid, (1-amino-3-methylcyclohexyl)-
• CAS No: 653593-90-9
• MF: C₇H₁₆NO₃P
• MW: 193.180603027344
• CID: 399906
• PubChem ID: 71376068
• Update Time: 2025-04-19

Phosphonic acid, (1-amino-3-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-amino-3-methylcyclohexyl)-
• (1-amino-3-methylcyclohexyl)phosphonic acid
• DTXSID20798790
• 653593-90-9

• Inchi： 1S/C7H16NO3P/c1-6-3-2-4-7(8,5-6)12(9,10)11/h6H,2-5,8H2,1H3,(H2,9,10,11)
• InChI Key： HPIMMOOLXCAIPX-UHFFFAOYSA-N
• SMILES： P(C1(CCCC(C)C1)N)(=O)(O)O

Computed Properties

• Exact Mass: 193.08688
• Monoisotopic Mass: 193.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55